Cas no 2172504-53-7 (tert-butyl 2,8-diazaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 2,8-diazaspiro4.5decane-4-carboxylate
• CAS No: 2172504-53-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6406294
• PubChem ID: 165846555
• Update Time: 2025-10-28

tert-butyl 2,8-diazaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,8-diazaspiro4.5decane-4-carboxylate
• 2172504-53-7
• EN300-1455619
• tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)10-8-15-9-13(10)4-6-14-7-5-13/h10,14-15H,4-9H2,1-3H3
• InChI Key： SKEOOJPWOMPCAT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CCNCC2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl 2,8-diazaspiro4.5decane-4-carboxylate

Introduction to tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate (CAS No. 2172504-53-7)

tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate (CAS No. 2172504-53-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and tert-butyl protecting group, offers a robust platform for the development of novel therapeutic agents. The spirocyclic framework provides enhanced stability and bioavailability, making it an attractive candidate for various drug discovery programs.

The chemical structure of tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate is defined by its spirocyclic ring system, which consists of a seven-membered ring fused to a five-membered ring, with a tert-butyl group attached to the carboxylic acid moiety. This unique structural feature imparts several advantageous properties, including improved solubility, reduced metabolic degradation, and enhanced binding affinity to target receptors.

In recent years, the study of spirocyclic compounds has seen a surge in interest due to their potential in addressing unmet medical needs. Research has shown that compounds with spirocyclic structures can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The tert-butyl group in tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate further enhances these properties by providing additional steric protection and stability.

The synthesis of tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the formation of the spirocyclic core through a ring-closing metathesis (RCM) reaction followed by functionalization steps to introduce the tert-butyl protecting group and the carboxylic acid moiety. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In the context of drug discovery, tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate has shown promise as a lead compound for the development of novel therapeutics. Its spirocyclic structure provides a rigid scaffold that can be modified to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics. For example, recent studies have explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are known to play critical roles in various disease pathways.

The biological activity of tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate has been evaluated in several in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory responses and cancer progression. Additionally, its ability to cross cell membranes and reach intracellular targets makes it an attractive candidate for developing drugs that target intracellular signaling pathways.

Clinical trials involving compounds derived from tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate are currently underway to assess their safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes, with several compounds advancing to later stages of clinical development. These findings underscore the potential of this compound as a valuable tool in the arsenal of modern medicine.

Beyond its therapeutic applications, tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate also holds significant value as a research tool in academic and industrial laboratories. Its unique structural features make it an excellent model compound for studying the effects of spirocyclic scaffolds on biological activity and for developing new synthetic methods for complex molecule synthesis.

In conclusion, tert-butyl 2,8-diazaspiro[4.5]decane-4-carboxylate (CAS No. 2172504-53-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and tert-butyl protecting group provide a robust platform for the development of novel therapeutic agents and research tools. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.